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Compound of Interest

Compound Name: Flazasulfuron

Cat. No.: B046402 Get Quote

Introduction

Flazasulfuron is a potent sulfonylurea herbicide used for the selective pre- and post-

emergence control of a wide range of grass and broadleaf weeds in various crops.[1][2] Its

mode of action involves the inhibition of the acetolactate synthase (ALS) enzyme, which is

crucial for the synthesis of branched-chain amino acids in plants.[1][2] Monitoring its residue

levels in plant tissues is essential for ensuring food safety and environmental protection. This

document provides detailed analytical methods and protocols for the determination of

flazasulfuron in plant tissues, intended for researchers, scientists, and professionals in drug

development and food safety.

The methods described herein are primarily based on liquid chromatography coupled with

tandem mass spectrometry (LC-MS/MS), a highly sensitive and specific technique for pesticide

residue analysis.[3] The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

method is highlighted as an efficient extraction and clean-up procedure.[4][5][6][7]

Mechanism of Action of Flazasulfuron
Flazasulfuron is absorbed by the leaves and roots of plants and translocated to the

meristematic tissues.[1][2] In these tissues, it inhibits the acetolactate synthase (ALS) enzyme,

a key component in the biosynthesis of essential branched-chain amino acids: valine, leucine,

and isoleucine.[1][7] This inhibition leads to the cessation of cell division and plant growth,

ultimately causing weed death.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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